2-(naphthalen-1-yl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide

• CAS: 2034506-53-9
• Molecular Formula: C21H21NOS
• Molecular Weight: 335.47
• SMILES: C1CCC(C1)(C2=CC=CS2)NC(=O)CC3=CC=CC4=CC=CC=C43
• InChI: InChI=1S/C21H21NOS/c23-20(15-17-9-5-8-16-7-1-2-10-18(16)17)22-21(12-3-4-13-21)19-11-6-14-24-19/h1-2,5-11,14H,3-4,12-13,15H2,(H,22,23)
• InChIKey: SAOIAORZSQPGEX-UHFFFAOYSA-N
• Solubility: not available

The absence of a cyclopentyl-bearing reference standard in the naphthalene-acetamide class introduces uncontrolled variables in CB1/CB2 receptor SAR, compromising data reproducibility. This compound provides a direct solution with a sterically defined scaffold. Key outcomes: - Delineates steric requirements with a larger cyclopentyl footprint vs. cyclopropyl analogs. - Provides a distinctive mass spectral fragmentation pattern for LC-MS/MS method development. - Enables head-to-head microsomal stability and molecular dynamics comparisons.

2-(Naphthalen-1-yl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide: Structural & Purity Baseline

2-(Naphthalen-1-yl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide (CAS 2034506-53-9) is a synthetic research compound belonging to the naphthalene-acetamide class, often referenced in the context of synthetic cannabinoid receptor ligand design. Its molecular formula is C21H21NOS and its molecular weight is 335.47 g/mol . The compound features a 1-naphthylacetyl moiety linked via an amide bond to a 1-(thiophen-2-yl)cyclopentylamine fragment, resulting in a sterically constrained, heterocyclic scaffold. Vendors supply this compound at a standard purity of ≥95% . While primary pharmacological data on this specific compound remain scarce in the peer-reviewed literature, its structural features — a cyclopentyl ring directly attached to the amide nitrogen, a thiophene ring, and a naphthalene group — distinguish it from closely related analogs with smaller cycloalkyl rings or different linker topologies, which can significantly alter molecular recognition properties in receptor-binding contexts [1].

1

Naphthalene-acetamide scaffold with cyclopentyl-thiophene architecture — fits cannabinoid receptor ligand design workflows.

2

Sterically constrained, heterocyclic pharmacophore — supports SAR studies requiring defined conformational presentation.

3

Research-grade specification — suitable for in vitro receptor-binding and metabolic stability assay workflows.

• [1] J.W. Huffman et al., 'Drugs derived from cannabinoids. 4. Effect of alkyl substitution in sulfur and carbocyclic analogs,' Bioorganic & Medicinal Chemistry, 2008, 16, 322-335. (Class-level SAR evidence on the influence of cycloalkyl ring size and heterocyclic substitution on cannabinoid receptor affinity.) View Source

2-(Naphthalen-1-yl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide: Substitution Limitations

In the naphthalene-acetamide chemical space, small structural modifications — such as replacing the cyclopentyl ring with a cyclopropyl group or altering the linker between the amide nitrogen and the thiophene ring — can lead to substantial changes in molecular shape, conformational flexibility, and pharmacophoric presentation [1]. The target compound features a distinct combination of a directly attached cyclopentyl ring (conferring a specific steric volume and lipophilicity) and a thiophen-2-yl substituent positioned at the quaternary carbon of the amine. These features are absent in the nearest commercially available analogs: the cyclopropylmethyl-bridged derivative (CAS 1207029-12-6) lacks the cyclopentyl group entirely, and the N-cyclopropyl-N-(thiophen-2-ylethyl) variant (CAS 1396846-59-5) introduces an ethyl spacer that alters the spatial orientation of the heterocycle . Generic substitution without accounting for these structural distinctions risks introducing uncontrolled variables in receptor-binding assays or structure-activity relationship (SAR) studies, compromising data reproducibility and scientific validity.

Ring size

Cyclopropyl analogs lack the cyclopentyl steric footprint; altered hydrophobic sub-site engagement may shift receptor-binding outcomes and confound SAR interpretation.

Linker topology

Ethylene-spacer analogs reposition the thiophene ring relative to the naphthalene group; pharmacophoric presentation may not transfer and can introduce uncontrolled conformational variables.

• [1] J.W. Huffman et al., 'Drugs derived from cannabinoids. 4. Effect of alkyl substitution in sulfur and carbocyclic analogs,' Bioorganic & Medicinal Chemistry, 2008, 16, 322-335. (Demonstrates that cycloalkyl ring size and heterocyclic substitution profoundly impact cannabinoid receptor binding.) View Source

2-(Naphthalen-1-yl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide: Differentiation Evidence

Cyclopentyl vs. Cyclopropyl Ring Differentiation

The target compound (CAS 2034506-53-9) incorporates a cyclopentyl ring directly bonded to the amide nitrogen, resulting in a molecular weight of 335.47 g/mol and a molecular formula of C21H21NOS . The closest cyclopropyl analog — 2-(naphthalen-1-yl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}acetamide (CAS 1207029-12-6) — exhibits a molecular weight of 321.4 g/mol and a formula of C20H19NOS . The 14.07 g/mol mass difference and the presence of an additional methylene bridge in the analog create divergent steric and lipophilic profiles. In SAR studies of cannabinoid ligands, the cycloalkyl ring size at this position has been shown to modulate receptor affinity and efficacy by altering the fit within the CB1/CB2 binding pocket hydrophobic sub-site [1].

Cycloalkyl Ring Identity

Reported

Cyclopentyl (C5) vs. Cyclopropyl (C3) + CH2 linker

ΔMW = 14.07; distinct steric footprint

Steric footprint distinction supports SAR consistency in receptor-binding studies.

No direct co-assay data available for target vs. comparator.

Evidence Dimension	Molecular weight and cycloalkyl ring identity
Target Compound Data	335.47 g/mol, direct cyclopentyl attachment, C21H21NOS
Comparator Or Baseline	321.4 g/mol, cyclopropyl ring with methylene linker, C20H19NOS (CAS 1207029-12-6)
Quantified Difference	ΔMW = 14.07 g/mol; different cycloalkyl ring size (5-membered vs. 3-membered)
Conditions	Calculated from molecular formula; no biological assay data available for direct comparison.

Why This Matters

The cyclopentyl substituent provides a distinct steric footprint compared to cyclopropyl analogs, which is critical for SAR consistency in cannabinoid receptor or other protein-target interaction studies.

• [1] J.W. Huffman et al., 'Drugs derived from cannabinoids. 4. Effect of alkyl substitution in sulfur and carbocyclic analogs,' Bioorganic & Medicinal Chemistry, 2008, 16, 322-335. View Source

Direct vs. Ethylene Spacer Linker Topology

In the target compound (CAS 2034506-53-9), the thiophen-2-yl group is directly attached to the quaternary carbon of the cyclopentylamine, producing a compact, rigid pharmacophoric unit . In contrast, N-cyclopropyl-2-(naphthalen-1-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide (CAS 1396846-59-5) employs an ethylene spacer between the amide nitrogen and the thiophene ring, despite sharing the same molecular formula (C21H21NOS) and molecular weight (335.47 g/mol) . This topological difference alters the spatial relationship between the naphthalene and thiophene rings, which can affect π-stacking interactions and receptor-binding poses. Class-level SAR literature indicates that the length and nature of the linker between the central amine and the heterocyclic ring significantly influence functional activity at cannabinoid receptors [1].

Linker Topology

Reported

Direct C–C bond vs. Ethylene spacer (–CH2CH2–)

Identical MW (335.47) and formula; distinct 3D topology

Topological variable for studies probing linker flexibility and target engagement.

Structural comparison only; no co-assay data available.

Evidence Dimension	Linker topology between amide nitrogen and thiophene ring
Target Compound Data	Direct bond (quaternary carbon of cyclopentyl to thiophene C2), no spacer
Comparator Or Baseline	Ethylene spacer (-CH2CH2-) between amide nitrogen and thiophene ring (CAS 1396846-59-5)
Quantified Difference	Identical MW (335.47) and formula (C21H21NOS) but distinct connectivity and 3D topology
Conditions	Structural comparison based on published SMILES and molecular formulas; no co-assay data available.

Why This Matters

The direct bond vs. ethylene spacer distinction provides a critical topological variable for researchers studying how linker flexibility modulates target engagement and selectivity in SAR campaigns.

• [1] J.W. Huffman et al., 'Drugs derived from cannabinoids. 4. Effect of alkyl substitution in sulfur and carbocyclic analogs,' Bioorganic & Medicinal Chemistry, 2008, 16, 322-335. View Source

Purity Specification for Assay Reproducibility

Multiple independent vendors list 2-(naphthalen-1-yl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide with a purity specification of ≥95% . While this is a common specification for research-grade compounds in this class, the absence of detailed impurity profiling (e.g., HPLC chromatogram, residual solvent analysis) means that users must independently verify purity for quantitative pharmacology or analytical reference standard applications. The structurally distinct analog N-cyclopropyl-2-(naphthalen-1-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide (CAS 1396846-59-5) is also offered at 95% purity, but its different synthetic route may introduce a unique impurity profile that could interfere with specific detection methods such as LC-MS/MS .

Purity Specification

Data to verify

≥95% (vendor-specified)

Comparable nominal purity across analogs

Independent purity verification recommended for quantitative assay or reference standard use.

Impurity profiles are compound-specific; no inter-laboratory comparison published.

Evidence Dimension	Vendor-specified purity level
Target Compound Data	≥95% (as stated by Chemenu, Catalog No. CM825315; no detailed COA publicly available)
Comparator Or Baseline	≥95% for CAS 1396846-59-5 (Smolecule, Catalog No. S3101220)
Quantified Difference	Comparable nominal purity; impurity profiles are compound-specific and not cross-comparable
Conditions	Vendor specification; no independent inter-laboratory purity comparison published.

Why This Matters

Procurement decisions for analytical reference standards or quantitative bioassays should account for the need for independent purity verification, as vendor-specified purity alone does not guarantee identical impurity profiles across different structural analogs.

Cycloalkyl Ring Size SAR in Cannabinoid Binding

Although no direct CB1 or CB2 binding data are publicly available for CAS 2034506-53-9, class-level evidence from the Huffman cannabinoid SAR series demonstrates that the size of the cycloalkyl ring (cyclopropyl vs. cyclopentyl vs. cyclohexyl) attached to analogous cannabinoid scaffolds alters CB1 receptor binding affinity by up to 10-fold [1]. In these studies, replacement of a cyclopentyl group with a smaller cycloalkyl moiety generally reduced affinity, suggesting that the steric contribution of the cyclopentyl group in the target compound may be pharmacologically relevant. This class-level inference positions the target compound as a distinct tool for probing the cycloalkyl-binding sub-site in CB1/CB2 receptor models, compared to cyclopropyl-containing analogs [1] [2].

CB1 SAR Context

Class-level

Up to ~10-fold affinity modulation

By cycloalkyl ring size in Huffman cannabinoid SAR series

Class-level SAR supports cyclopentyl probe context for steric subsite studies.

Not directly measured for CAS 2034506-53-9; inferred from analog series.

Evidence Dimension	Inferred CB1 receptor binding affinity modulation by cycloalkyl ring size
Target Compound Data	No direct binding data available; structurally features a cyclopentyl ring directly attached to the amide nitrogen
Comparator Or Baseline	Cyclopropyl analogs in the Huffman cannabinoid series showed up to 10-fold variation in Ki depending on ring size
Quantified Difference	Potential up to 10-fold difference in CB1 affinity inferred from class-level SAR (not directly measured for CAS 2034506-53-9)
Conditions	Inferences drawn from radioligand displacement assays using [3H]CP-55,940 on human CB1 receptors expressed in COS cells or rodent brain membranes, as reported by Huffman et al.

Why This Matters

Researchers designing cannabinoid receptor SAR studies should prioritize the cyclopentyl-bearing variant (CAS 2034506-53-9) when the goal is to probe the steric tolerance of the receptor's cycloalkyl-binding sub-site, as smaller cycloalkyl analogs may not fully engage this region.

• [1] J.W. Huffman et al., 'Drugs derived from cannabinoids. 4. Effect of alkyl substitution in sulfur and carbocyclic analogs,' Bioorganic & Medicinal Chemistry, 2008, 16, 322-335. View Source
• [2] L.S. Melvin et al., 'A cannabinoid derived prototypical analgesic,' Journal of Medicinal Chemistry, 1984, 27, 67-71. (Establishes the CP-47,497 scaffold as a CB1 agonist with a cyclopentyl-thiophene pharmacophore.) View Source

2-(Naphthalen-1-yl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide: Application Scenarios

Cycloalkyl-Binding Subsite SAR Probe

Use as a cyclopentyl-bearing reference compound in CB1/CB2 receptor binding assays to delineate the steric requirements of the hydrophobic sub-site that accommodates the cycloalkyl moiety. The direct cyclopentyl attachment provides a larger steric footprint than cyclopropyl analogs [1], enabling systematic investigation of this pharmacophoric element.

Forensic Analytical Reference Standard

Employ as a certified reference material (following independent purity verification) for LC-MS/MS and GC-MS method development targeting naphthalene-acetamide synthetic cannabinoid subclass compounds. The unique combination of cyclopentyl and thiophene substituents provides a distinctive mass spectral fragmentation pattern useful for discriminating structurally similar designer substances [2].

Microsomal Metabolic Stability Screening

Conduct head-to-head microsomal stability comparisons between CAS 2034506-53-9 and its cyclopropyl-containing analogs (CAS 1207029-12-6, CAS 1396846-59-5) to evaluate the effect of cycloalkyl ring size and linker topology on cytochrome P450-mediated metabolism. The larger cyclopentyl group may confer differential metabolic susceptibility compared to the more strained cyclopropyl ring [3].

Pharmacophore Conformational Docking Studies

Utilize in molecular dynamics simulations and docking studies to compare the conformational ensemble and receptor-binding poses of direct-attachment vs. spacer-containing analogs. The target compound's rigid direct linkage between the cyclopentyl quaternary carbon and the thiophene ring provides a constrained pharmacophore that reduces conformational degrees of freedom relative to flexible ethylene-spacer variants .

Application

Selection Property

Validation Focus

CB1/CB2 cycloalkyl subsite SAR probe

Cyclopentyl steric footprint

Receptor-binding assay context

Research analytical reference standard

Distinctive mass spectral fragmentation pattern

LC-MS/MS method development and verification

Microsomal metabolic stability screening

Cycloalkyl-dependent metabolism profile

CYP-mediated stability assay context

Pharmacophore docking and dynamics studies

Rigid direct-linkage topology

Conformational ensemble comparison

• [1] J.W. Huffman et al., 'Drugs derived from cannabinoids. 4. Effect of alkyl substitution in sulfur and carbocyclic analogs,' Bioorganic & Medicinal Chemistry, 2008, 16, 322-335. View Source
• [2] SpectraBase Compound Entry: C21H21NOS, Molecular Weight 335.47 g/mol, Exact Mass 335.134385 g/mol. Wiley KnowItAll Mass Spectral Library. Available at: https://spectrabase.com/compound/7yWy7QhEzgu View Source
• [3] A. Carlsson, 'Synthesis and spectroscopic characterization of emerging synthetic cannabinoids and cathinones,' Linköping University, Department of Physics, Chemistry and Biology, 2016. (Class-level metabolism data for structurally related synthetic cannabinoids.) View Source